Cas no 27428-42-8 (Ethyl 3-(3,5-dimethylisoxazol-4-yl)propanoate)

• Product Name: Ethyl 3-(3,5-dimethylisoxazol-4-yl)propanoate
• CAS No: 27428-42-8
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• MDL: MFCD08701376
• CID: 2930411
• Update Time: 2025-05-19

Ethyl 3-(3,5-dimethylisoxazol-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(3,5-dimethylisoxazol-4-yl)propanoate
• ethyl 3-(3,5-dimethyl-1,2-oxazol-4-yl)propanoate
• BBL013596
• STK801479
• A913289
• 3,5-Dimethylisoxazole-4-propanoic acid ethyl ester
• 4-Isoxazolepropanoic acid, 3,5-dimethyl-, ethyl ester
• Ethyl 3-(3,5-dimethylisoxazol-4-yl)propanoate

• MDL： MFCD08701376
• Inchi： 1S/C10H15NO3/c1-4-13-10(12)6-5-9-7(2)11-14-8(9)3/h4-6H2,1-3H3
• InChI Key： ZSIKUODTTWGBPS-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C)=N1)CCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 196
• XLogP3: 1.6
• Topological Polar Surface Area: 52.3

Ethyl 3-(3,5-dimethylisoxazol-4-yl)propanoate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Ethyl 3-(3,5-dimethylisoxazol-4-yl)propanoate

Ethyl 3-(3,5-Dimethylisoxazol-4-yl)Propanoate: A Comprehensive Overview

Ethyl 3-(3,5-Dimethylisoxazol-4-yl)Propanoate, also known by its CAS number 27428-42-8, is a compound of significant interest in various fields of chemistry and materials science. This compound belongs to the class of isoxazole derivatives, which are widely studied due to their unique structural properties and potential applications in drug discovery, agrochemicals, and advanced materials. The molecule consists of an isoxazole ring substituted with methyl groups at positions 3 and 5, and an ethyl ester group attached to the propanoate chain. This combination of functional groups imparts versatile chemical properties to the compound.

The synthesis of Ethyl 3-(3,5-Dimethylisoxazol-4-yl)Propanoate involves a series of well-established organic reactions. The core isoxazole ring is typically formed through a cyclization process involving a β-diketone or its equivalents. The substitution pattern on the isoxazole ring is crucial for determining the compound's reactivity and stability. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and environmental impact.

One of the most notable applications of Ethyl 3-(3,5-Dimethylisoxazol-4-yl)Propanoate lies in its use as an intermediate in pharmaceutical research. The compound's ability to act as a bioisostere for other functional groups makes it valuable in drug design. For instance, studies have shown that this compound can modulate enzyme activity by binding to specific protein targets, potentially leading to novel therapeutic agents for conditions such as inflammation and neurodegenerative diseases.

In the field of agrochemistry, Ethyl 3-(3,5-Dimethylisoxazol-4-yl)Propanoate has been explored as a component in herbicides and fungicides. Its ability to inhibit key enzymes involved in plant metabolism has been documented in recent research papers. Moreover, the compound's stability under environmental conditions makes it a promising candidate for sustainable agricultural practices.

Recent studies have also highlighted the potential of Ethyl 3-(3,5-Dimethylisoxazol-4-yl)Propanoate in materials science. Researchers have investigated its role as a precursor for advanced polymers and coatings. The compound's ability to form cross-linked networks through esterification reactions has led to innovative applications in high-performance materials for electronics and aerospace industries.

From a toxicological perspective, Ethyl 3-(3,5-Dimethylisoxazol-4-yl)Propanoate has undergone rigorous safety assessments. Experimental data indicate that the compound exhibits low acute toxicity when administered via various routes. However, long-term exposure studies are still required to fully understand its potential health risks.

In terms of environmental impact, recent research has focused on the biodegradation pathways of Ethyl 3-(3,5-Dimethylisoxazol-4-yl)Propanoate. Findings suggest that the compound can be effectively metabolized by microorganisms under aerobic conditions, minimizing its persistence in natural ecosystems.

Looking ahead, ongoing research aims to explore new synthetic routes for Ethyl 3-(3,5-Dimethylisoxazol-4-yl)Propanoate that utilize renewable feedstocks and green chemistry principles. Such innovations could significantly reduce the environmental footprint associated with its production.

In conclusion, Ethyl 3-(3,5-Dimethylisoxazol-4-ylium Propanoate (CAS No: 27428-42-8) stands out as a multifaceted compound with diverse applications across various industries. Its structural versatility and promising biological activities continue to attract scientific interest worldwide.